Cas no 1932134-05-8 ((2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid)
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Pyrrolidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester, (2R,4R)-
- (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-6-7(12-4)5-8(13)9(14)15/h7-8,12H,5-6H2,1-4H3,(H,14,15)/t7-,8-/m1/s1
- InChI Key: JKNKVCYXOTYQMD-HTQZYQBOSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C[C@H](NC)C[C@@H]1C(O)=O
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-100MG |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 100MG |
¥ 2,402.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-250MG |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 250MG |
¥ 3,841.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-500MG |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 500MG |
¥ 6,402.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-1G |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 1g |
¥ 9,603.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-5G |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 5g |
¥ 28,809.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-100mg |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 100mg |
¥2402.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-250mg |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 250mg |
¥3840.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-500mg |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 500mg |
¥6402.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-1g |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 1g |
¥9603.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA486-100.0mg |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid |
1932134-05-8 | 95% | 100.0mg |
¥2402.0000 | 2024-08-03 |
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
Exploring the Potential of (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview
The compound (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid, with the CAS number 1932134-05-8, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which serves as a versatile scaffold for various bioactive compounds. The presence of the tert-butoxycarbonyl (Boc) group and the methylamino substituent introduces unique chemical properties that make this compound a promising candidate for drug development and chemical synthesis.
Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways. For instance, research published in Nature Communications demonstrated that derivatives of pyrrolidine can act as inhibitors of key enzymes involved in cancer progression. The stereochemistry at the 2R and 4R positions plays a critical role in determining the compound's bioavailability and efficacy. This has led to increased interest in exploring its applications in oncology and neurodegenerative diseases.
The synthesis of (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of chiral auxiliaries, such as the Boc group, facilitates the control of stereochemistry during the synthesis. This approach ensures high enantiomeric purity, which is essential for pharmacological studies.
In terms of applications, this compound has shown potential as a precursor for peptide synthesis. The carboxylic acid group can be activated to form amides or esters, enabling its incorporation into larger biomolecules. Additionally, the methylamino group imparts basicity, which can be exploited in designing drug molecules with specific binding affinities to biological targets.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for drug discovery. Furthermore, its stability under physiological conditions makes it a suitable candidate for in vivo studies.
The integration of green chemistry principles into the synthesis of this compound has also been explored. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemical practices.
In conclusion, (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a key player in advancing medical science.
1932134-05-8 ((2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid) Related Products
- 121148-01-4(1-tert-butyl 2-methyl (2S,4S)-4-aminopyrrolidine-1,2-dicarboxylate)
- 254881-69-1((2S,4S)-1-(tert-Butoxycarbonyl)-4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid)
- 254881-77-1(1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate)
- 1018667-18-9(1,2-Pyrrolidinedicarboxylicacid, 4-amino-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,4R)-rel-)
- 132622-98-1((2R,4R)-1-Boc-4-Aminopyrrolidine-2-carboxylic acid)
- 132622-78-7((4S)-1-Boc-4-amino-D-proline)
- 489447-09-8((2R,4S)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid)
- 121148-00-3(O1-tert-butyl O2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate)
- 132622-69-6((2s,4r)-1-Boc-4-Amino-Pyrrolidine-2-Carboxylic Acid)
- 132622-66-3((2S,4S)-4-amino-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid)